Cas no 847759-13-1 (2-[1-(5,6-dichloropyridin-3-yl)-N-methylformamido]-N-(4-methoxyphenyl)acetamide)

• Product Name: 2-[1-(5,6-dichloropyridin-3-yl)-N-methylformamido]-N-(4-methoxyphenyl)acetamide
• CAS No: 847759-13-1
• MF: C₁₆H₁₅Cl₂N₃O₃
• MW: 368.214601755142
• CID: 5878280
• PubChem ID: 4796287
• Update Time: 2025-10-30

2-[1-(5,6-dichloropyridin-3-yl)-N-methylformamido]-N-(4-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Z26933153
• 2-[1-(5,6-dichloropyridin-3-yl)-N-methylformamido]-N-(4-methoxyphenyl)acetamide
• SMR000595462
• 847759-13-1
• AKOS033983217
• HMS2893I14
• CHEMBL1869686
• MLS001171571
• EN300-26593712

• Inchi： 1S/C16H15Cl2N3O3/c1-21(16(23)10-7-13(17)15(18)19-8-10)9-14(22)20-11-3-5-12(24-2)6-4-11/h3-8H,9H2,1-2H3,(H,20,22)
• InChI Key： PDRVVHGWHFFLAY-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)C(N(C)CC(NC1C=CC(=CC=1)OC)=O)=O)Cl

Computed Properties

• Exact Mass: 367.0490467g/mol
• Monoisotopic Mass: 367.0490467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 71.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-[1-(5,6-dichloropyridin-3-yl)-N-methylformamido]-N-(4-methoxyphenyl)acetamide

Recent Advances in the Study of 2-[1-(5,6-dichloropyridin-3-yl)-N-methylformamido]-N-(4-methoxyphenyl)acetamide (CAS: 847759-13-1)

In recent years, the compound 2-[1-(5,6-dichloropyridin-3-yl)-N-methylformamido]-N-(4-methoxyphenyl)acetamide (CAS: 847759-13-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its efficacy in preclinical models.

One of the key areas of investigation has been the compound's interaction with specific biological targets. Recent findings suggest that 2-[1-(5,6-dichloropyridin-3-yl)-N-methylformamido]-N-(4-methoxyphenyl)acetamide exhibits selective binding affinity towards certain enzymes and receptors involved in inflammatory and neurodegenerative pathways. This selectivity makes it a valuable candidate for further development as a therapeutic agent. Advanced computational modeling and X-ray crystallography studies have provided detailed insights into the molecular interactions that underpin its bioactivity.

In addition to its target specificity, researchers have also explored the compound's pharmacokinetic profile. Studies conducted in animal models have demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are critical for its transition into clinical trials. Notably, the compound has shown good oral bioavailability and a reasonable half-life, suggesting its potential for once-daily dosing in human subjects.

Another significant advancement is the optimization of the synthetic route for 2-[1-(5,6-dichloropyridin-3-yl)-N-methylformamido]-N-(4-methoxyphenyl)acetamide. Recent publications have reported improved yields and purity through the use of novel catalysts and reaction conditions. These developments not only enhance the scalability of production but also reduce the environmental impact of the synthesis process, aligning with the principles of green chemistry.

Looking ahead, the next phase of research will likely focus on translational studies to evaluate the compound's safety and efficacy in human trials. Preliminary toxicology data indicate a favorable safety profile, but comprehensive studies are needed to confirm these findings. Furthermore, combination therapies involving 2-[1-(5,6-dichloropyridin-3-yl)-N-methylformamido]-N-(4-methoxyphenyl)acetamide and other therapeutic agents are being explored to enhance its clinical utility.

In conclusion, the recent advancements in the study of 2-[1-(5,6-dichloropyridin-3-yl)-N-methylformamido]-N-(4-methoxyphenyl)acetamide (CAS: 847759-13-1) highlight its potential as a versatile and effective therapeutic agent. Continued research efforts are expected to further elucidate its mechanisms, optimize its properties, and accelerate its development for clinical use.